Cas no 1859319-04-2 (1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile)
1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1859319-04-2
- 1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile
- EN300-1853000
- 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile
-
- Inchi: 1S/C11H8N2O3/c12-7-11(5-10(14)6-11)8-2-1-3-9(4-8)13(15)16/h1-4H,5-6H2
- InChI Key: INMWWYQPGMWOID-UHFFFAOYSA-N
- SMILES: O=C1CC(C#N)(C2C=CC=C(C=2)[N+](=O)[O-])C1
Computed Properties
- Exact Mass: 216.05349212g/mol
- Monoisotopic Mass: 216.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 86.7Ų
1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853000-0.05g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-0.1g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-0.25g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-0.5g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-1.0g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1853000-2.5g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-5.0g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1853000-10.0g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 10g |
$4421.0 | 2023-06-01 | ||
| Enamine | EN300-1853000-1g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1853000-5g |
1-(3-nitrophenyl)-3-oxocyclobutane-1-carbonitrile |
1859319-04-2 | 5g |
$2443.0 | 2023-09-18 |
1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile
Professional Introduction to 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1859319-04-2)
1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile, with the chemical formula C10H5N2O3, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its unique structural features, characterized by a cyclobutane ring substituted with a nitrophenyl group and a cyano group, make it a valuable intermediate in the development of various bioactive molecules. This introduction delves into the compound's properties, synthesis methods, and its emerging applications in medicinal chemistry, particularly in the design of novel therapeutic agents.
The molecular structure of 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile encompasses a cyclobutane core, which is a six-membered saturated ring, attached to a nitrophenyl group at the 1-position and a cyano group at the 3-position. The presence of both electron-withdrawing and electron-donating groups on the ring system imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The nitro group introduces a strong electron-withdrawing effect, while the cyano group provides nucleophilic reactivity, enabling diverse synthetic pathways.
In terms of synthesis, 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile can be prepared through multiple routes, each offering unique advantages depending on the desired purity and yield. One common method involves the cycloaddition of nitroolefins with cyano-substituted dienes, followed by functionalization to introduce the cyclobutane ring. Alternatively, multi-step organic transformations starting from readily available precursors can also be employed. Recent advances in catalytic methods have further refined these processes, enabling more efficient and sustainable production.
The compound's significance in pharmaceutical research stems from its potential as a scaffold for drug discovery. The cyclobutane moiety is known to enhance binding affinity and metabolic stability in drug molecules, making it a preferred structural element in medicinal chemistry. Additionally, the nitrophenyl group can serve as a pharmacophore for various biological targets, including enzymes and receptors involved in disease pathways. This combination of structural features makes 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile an attractive candidate for developing novel therapeutics.
Recent studies have highlighted the compound's utility in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The cyclobutane ring's rigid structure mimics natural substrates, facilitating tight binding to target kinases. Furthermore, the nitro group can be further functionalized into amine or azide derivatives through reduction or metal-catalyzed coupling reactions, respectively. These modifications allow for fine-tuning of pharmacokinetic properties and target specificity.
In addition to kinase inhibitors, 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile has shown promise in developing antiviral agents. The electron-rich nature of the nitrophenyl group enables interactions with viral proteases and polymerases, disrupting critical viral replication steps. Preliminary computational studies suggest that small modifications to this scaffold can enhance binding affinity while minimizing off-target effects. Such findings are particularly relevant in light of emerging viral threats requiring rapid development of new antiviral strategies.
The compound's role in material science is also gaining attention due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for applications in luminescent materials and catalysts. The cyano group's ability to coordinate with transition metals further extends its utility in designing functional materials with tailored properties.
Evaluation of 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile's pharmacological profile has revealed several interesting properties. In vitro studies indicate moderate solubility in organic solvents but limited water solubility, which may influence its bioavailability in drug formulations. However, modifications such as prodrug strategies or solvent-based delivery systems could mitigate this limitation. Additionally, preliminary toxicity assessments suggest low acute toxicity at therapeutic doses, reinforcing its potential as a safe candidate for further development.
The future prospects of this compound are promising, with ongoing research exploring new synthetic routes and applications. Advances in flow chemistry have enabled scalable production under mild conditions, reducing waste generation and improving cost-efficiency. Collaborative efforts between academia and industry are also fostering innovative approaches to harnessing this compound's full potential.
In conclusion, 1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 1859319-04-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability. Its role as an intermediate in drug discovery continues to evolve with each new study published by researchers worldwide who are dedicated to unlocking its full potential across multiple therapeutic areas.
1859319-04-2 (1-(3-Nitrophenyl)-3-oxocyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)